Cas no 73087-81-7 (Benzenamine, 2,4-dibromo-N-(4-bromophenyl)-N-(2,4-dibromophenyl)-)

• Product Name: Benzenamine, 2,4-dibromo-N-(4-bromophenyl)-N-(2,4-dibromophenyl)-
• CAS No: 73087-81-7
• MF: C₁₈H₁₀Br₅N
• MW: 639.798700809479
• CID: 543037
• PubChem ID: 14223742
• Update Time: 2025-04-19

Benzenamine, 2,4-dibromo-N-(4-bromophenyl)-N-(2,4-dibromophenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2,4-dibromo-N-(4-bromophenyl)-N-(2,4-dibromophenyl)-
• 2,4-dibromo-N-(4-bromophenyl)-N-(2,4-dibromophenyl)aniline
• 73087-81-7
• SCHEMBL9805842
• DTXSID40557624
• G66119

• Inchi： 1S/C18H10Br5N/c19-11-1-5-14(6-2-11)24(17-7-3-12(20)9-15(17)22)18-8-4-13(21)10-16(18)23/h1-10H
• InChI Key： VFLKOFGZFZHDEI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1N(C1C=CC(=CC=1)Br)C1C=CC(=CC=1Br)Br)Br

Computed Properties

• Exact Mass: 634.6729
• Monoisotopic Mass: 634.67301g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.6
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24